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Compound of Interest

Compound Name:
1,2,3,4-Tetraphenyl-1,3-

cyclopentadiene

Cat. No.: B7801366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides an in-depth technical overview of 1,2,3,4-tetraphenyl-1,3-
cyclopentadiene, a pivotal compound in advanced materials science and a versatile scaffold

in complex organic synthesis. We will explore its fundamental chemical identity, including its

definitive CAS Number, detailed physicochemical properties, and established synthetic

pathways. The narrative emphasizes the causality behind its reactivity and applications,

particularly its role as a precursor in the development of novel materials and its potential utility

in constructing complex molecular architectures relevant to medicinal chemistry. This document

is structured to serve as a practical and authoritative resource for professionals engaged in

research and development.

Core Chemical Identity and Physicochemical
Properties
1,2,3,4-Tetraphenyl-1,3-cyclopentadiene, often abbreviated as TPCP, is a polycyclic aromatic

hydrocarbon characterized by a five-membered cyclopentadiene ring substituted with four

phenyl groups. This high degree of phenyl substitution imparts significant steric hindrance and

unique electronic properties, making it a subject of interest in several fields of chemical

research.
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The definitive Chemical Abstracts Service (CAS) number for this compound is 15570-45-3.[1][2]

[3][4] This identifier is crucial for unambiguous database searches, regulatory compliance, and

procurement.

Key Identifiers

1,2,3,4-Tetraphenyl-1,3-cyclopentadiene

CAS Number
15570-45-3 is assigned 

Molecular Formula
C₂₉H₂₂

 has formula 

Molecular Weight
370.48 g/mol

 has weight 

EC Number
239-619-8

 is listed as 
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Caption: Core chemical identifiers for 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

A summary of its key physicochemical properties is presented below, compiled from various

authoritative sources.
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Property Value Source(s)

CAS Number 15570-45-3 [1][2][3][4]

Molecular Formula C₂₉H₂₂ [2][4]

Molecular Weight 370.48 g/mol [3][4]

Appearance
White to light yellow or light

orange powder/crystal
[1][5]

Melting Point 180-182 °C (lit.) [3][5]

Purity Typically >95-98% (GC) [1][3]

Solubility

Insoluble in water; soluble in

organic solvents like benzene

and methanol.

[6]

Synonyms

Benzene, 1,1',1'',1'''-(1,3-

cyclopentadiene-1,2,3,4-

tetrayl)tetrakis-

[2]

Synthesis and Mechanistic Considerations
The synthesis of highly substituted cyclopentadienes is a non-trivial task, often requiring

specific catalytic systems or condensation reactions. One documented method for the

formation of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene involves the reaction of

diphenylacetylene with methylchromium systems.[5] This process proceeds through a series of

condensation and cyclization steps, where the organometallic reagent facilitates the assembly

of the tetraphenyl-substituted carbocyclic core.

While the related compound tetraphenylcyclopentadienone is famously synthesized via a

double aldol condensation of benzil and dibenzyl ketone, the synthesis of the cyclopentadiene

itself follows a different pathway, underscoring the importance of selecting appropriate

precursors and reaction conditions to achieve the desired oxidation state of the central ring.[7]

The choice of an organometallic approach, such as with methylchromium, is predicated on the

catalyst's ability to coordinate with the alkyne moieties of diphenylacetylene, bringing them into

proximity and facilitating the C-C bond formations necessary for cyclization.
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Synthetic Workflow
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Caption: Generalized workflow for the synthesis of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

Chemical Reactivity and Advanced Applications
The utility of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene stems from its unique structural and

electronic properties, which are leveraged in materials science and as a building block in

organic synthesis.

Applications in Materials Science
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A significant application of this compound is in the fabrication of organic light-emitting diodes

(OLEDs).[5] It has been employed in the creation of triple-layer blue-emitting devices, where its

molecular structure contributes to the desired electronic and photophysical properties, such as

electron transport and luminescence.[1]

More recently, the compound has been investigated for its mechanoresponsive luminescent

(MRL) properties.[8] Crystalline 1,2,3,4-tetraphenyl-1,3-cyclopentadiene exhibits both

pressure-induced emission enhancement (PIEE) and multicolor behavior.[8] This phenomenon

is attributed to changes in molecular packing and conformation under pressure, which alters

the radiative and non-radiative decay pathways.[8] Such materials are of great interest for

applications in mechanical sensors, security inks, and data storage.[8]

Role in Complex Synthesis and Drug Discovery
While not a drug itself, 1,2,3,4-tetraphenyl-1,3-cyclopentadiene represents a valuable,

sterically demanding molecular scaffold. In drug development, the creation of complex, three-

dimensional molecules is essential for targeting specific biological receptors. The

cyclopentadiene core, particularly when functionalized with bulky groups like phenyls, provides

a rigid framework upon which further chemical diversity can be built.

Its reactivity is centered around the cyclopentadiene ring system. For instance, it can undergo

ozonolysis to form novel oxygen-containing bicyclic compounds.[9] Furthermore, the

cyclopentadiene moiety is a classic diene for Diels-Alder reactions, a powerful tool for

constructing six-membered rings.[10][11] By participating in such cycloadditions, it can serve as

a precursor to complex polycyclic systems. The principles of using versatile building blocks in

multicomponent reactions (MCRs) to rapidly generate libraries of drug-like molecules are

central to modern medicinal chemistry.[12][13] Although direct use in a specific MCR is not

widely documented in the provided literature, its structural motifs are relevant to the

construction of complex organic molecules.
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Key Application Pathways

Impacted Fields
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Caption: Application pathways for 1,2,3,4-tetraphenyl-1,3-cyclopentadiene.

Safety, Handling, and Storage Protocols
As with any research chemical, adherence to strict safety protocols is mandatory. The

toxicological properties of 1,2,3,4-tetraphenyl-1,3-cyclopentadiene have not been fully

investigated.[14] Therefore, it should be handled with care, assuming it may be hazardous.

Exposure Controls & Personal Protection:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. Facilities must be equipped with an eyewash station and a safety

shower.[14]

Eye Protection: Chemical splash goggles are required to prevent eye contact.[14]

Skin Protection: Wear appropriate protective gloves and a chemical apron to prevent skin

exposure.[14]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved air-purifying

respirator should be used.[14]
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First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention if symptoms persist.[14]

Skin Contact: Flush the skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Seek medical aid.[14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Get medical aid.[14]

Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce vomiting.

Seek immediate medical attention.[14]

Handling and Storage:

Handling: Avoid breathing dust, vapor, mist, or gas. Prevent contact with skin and eyes.[14]

Storage: Store in a cool, dry place. The container should be kept tightly closed to prevent

moisture contamination and degradation.[14]

Incompatibilities: Avoid contact with strong oxidizing agents.[14]

Conclusion
1,2,3,4-Tetraphenyl-1,3-cyclopentadiene (CAS No. 15570-45-3) is more than a mere

chemical curiosity; it is a highly functional molecule with demonstrated applications in materials

science and significant potential as a foundational structure in synthetic chemistry. Its rigid,

sterically hindered framework is key to its utility in OLEDs and MRL materials. For drug

development professionals, while not a direct therapeutic agent, it represents a class of

complex carbocyclic scaffolds that are instrumental in the design of novel, three-dimensional

molecular entities. A thorough understanding of its synthesis, reactivity, and handling is

essential for any researcher intending to harness its unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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